An In-depth Technical Guide to MeSA 2-O-β-D-glucoside-d7
An In-depth Technical Guide to MeSA 2-O-β-D-glucoside-d7
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of MeSA 2-O-β-D-glucoside-d7, a deuterated analog of a key signaling molecule in plant biology. This document details its chemical properties, outlines plausible experimental protocols for its synthesis and application, and contextualizes its use in metabolic and pharmacokinetic research.
Introduction
MeSA 2-O-β-D-glucoside-d7 is the deuterium-labeled form of Methyl 2-O-β-D-glucopyranosylbenzoate. The non-labeled compound is a naturally occurring glycoside of methyl salicylate (MeSA), an important phytohormone involved in plant defense mechanisms, particularly Systemic Acquired Resistance (SAR). In SAR, MeSA acts as a mobile signal that travels from infected to distal tissues, where it is converted to salicylic acid to trigger a broad-spectrum defense response. The glucosylation of MeSA is a critical regulatory step, converting the active, mobile signal into a stable, inactive storage form.
The incorporation of deuterium (a stable, heavy isotope of hydrogen) into the MeSA 2-O-β-D-glucoside structure creates a valuable tool for researchers. Due to the mass difference between deuterium and hydrogen, MeSA 2-O-β-D-glucoside-d7 can be readily distinguished from its endogenous, non-labeled counterpart by mass spectrometry. This makes it an ideal internal standard for accurate quantification in complex biological matrices, or as a tracer to study the metabolism, transport, and pharmacokinetics of MeSA and its glycosides.[1]
Chemical Properties and Data
Quantitative data for MeSA 2-O-β-D-glucoside-d7 has been compiled from available supplier information.
| Property | Value | Source |
| Molecular Formula | C₁₄H₁₁D₇O₈ | MedChemExpress[2] |
| Molecular Weight | 321.33 g/mol | MedChemExpress[2] |
| Synonyms | MeSAG-d7 | MedChemExpress |
| Purity | Typically ≥98% | MedChemExpress[3] |
| Isotopic Enrichment | Not specified, but high enrichment is expected for use as an internal standard. | - |
| Appearance | White to off-white solid | General knowledge |
| Solubility | Soluble in DMSO and methanol | General knowledge |
Biological Context: The Role of MeSA Glucosylation in Plant Defense
The formation of MeSA 2-O-β-D-glucoside is a key regulatory point in the plant's systemic acquired resistance (SAR) pathway. This signaling cascade is crucial for a plant's ability to defend itself against a wide range of pathogens.
Experimental Protocols
The following sections provide detailed, plausible methodologies for the synthesis of MeSA 2-O-β-D-glucoside-d7 and its application as an internal standard in LC-MS/MS analysis.
Synthesis of MeSA 2-O-β-D-glucoside-d7
The synthesis of MeSA 2-O-β-D-glucoside-d7 can be envisioned as a two-part process: the synthesis of the deuterated aglycone (methyl salicylate-d7) followed by glycosylation.
Part 1: Synthesis of Methyl Salicylate-d7
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Esterification: In a round-bottom flask equipped with a reflux condenser, combine salicylic acid-d5 (commercially available, with deuterium on the aromatic ring) and an excess of methanol-d4.
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Slowly add a catalytic amount of concentrated sulfuric acid while stirring.
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Heat the mixture to reflux and maintain for 4-6 hours.
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After cooling, neutralize the reaction mixture with a saturated sodium bicarbonate solution.
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Extract the aqueous phase with dichloromethane or ethyl acetate.
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Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the resulting methyl salicylate-d7 by column chromatography on silica gel.
Part 2: Glycosylation (Koenigs-Knorr Method)
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Reaction Setup: In a dry flask under an inert atmosphere (e.g., argon), dissolve the purified methyl salicylate-d7 and acetobromo-α-D-glucose in a suitable dry solvent like dichloromethane or acetonitrile.
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Add a silver (I) oxide or silver carbonate promoter to the mixture.
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Stir the reaction at room temperature until thin-layer chromatography (TLC) indicates the consumption of the starting materials.
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Work-up: Filter the reaction mixture to remove the silver salts and concentrate the filtrate.
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Purify the resulting acetylated glucoside by column chromatography.
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Deprotection: Dissolve the purified acetylated glucoside in dry methanol.
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Add a catalytic amount of sodium methoxide (Zemplén deacetylation).
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Stir at room temperature and monitor by TLC until deacetylation is complete.
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Neutralize the reaction with an acidic resin, filter, and concentrate the solvent.
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Final Purification: Purify the final product, MeSA 2-O-β-D-glucoside-d7, by preparative high-performance liquid chromatography (HPLC).
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Lyophilize the pure fractions to obtain the final product as a solid.
Quantification of Endogenous MeSA 2-O-β-D-glucoside using LC-MS/MS
This protocol outlines the use of MeSA 2-O-β-D-glucoside-d7 as an internal standard for the accurate quantification of its non-deuterated analog in a plant tissue matrix.
Methodology:
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Sample Preparation:
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Harvest and immediately freeze plant tissue in liquid nitrogen.
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Homogenize the frozen tissue to a fine powder.
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To a known weight of tissue powder (e.g., 100 mg), add a precise amount of MeSA 2-O-β-D-glucoside-d7 solution in methanol as the internal standard.
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Extraction:
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Add an appropriate extraction solvent (e.g., 80% methanol).
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Vortex thoroughly and incubate (e.g., overnight at 4°C).
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Centrifuge to pellet debris and collect the supernatant.
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The extract may be further purified using solid-phase extraction (SPE) if necessary to remove interfering matrix components.
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LC-MS/MS Analysis:
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Liquid Chromatography (LC):
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Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
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Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Acetonitrile with 0.1% formic acid.
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Gradient: A suitable gradient to separate the analyte from isomers and matrix components.
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Mass Spectrometry (MS/MS):
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Ionization Source: Electrospray Ionization (ESI), likely in negative mode.
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Analysis Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions (Hypothetical):
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MeSA 2-O-β-D-glucoside (Analyte): Precursor ion [M-H]⁻ m/z 313.2 → Product ion (e.g., aglycone fragment) m/z 151.1.
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MeSA 2-O-β-D-glucoside-d7 (Internal Standard): Precursor ion [M-H]⁻ m/z 320.2 → Product ion (e.g., deuterated aglycone fragment) m/z 155.1.
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Note: Exact m/z values should be determined empirically by infusing pure standards.
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Quantification:
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Prepare a calibration curve using known concentrations of the non-labeled analyte and a fixed concentration of the internal standard.
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Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.
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Calculate the concentration of the endogenous MeSA 2-O-β-D-glucoside in the samples by comparing their peak area ratios to the calibration curve.
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Conclusion
MeSA 2-O-β-D-glucoside-d7 is an indispensable tool for researchers studying plant hormone signaling, metabolomics, and pharmacokinetics. Its use as an internal standard enables precise and accurate quantification of its endogenous counterpart, overcoming matrix effects inherent in complex biological samples. The detailed protocols and diagrams provided in this guide offer a robust framework for the synthesis and application of this valuable labeled compound, facilitating advanced research in plant biology and drug development.
